Cas no 5435-40-5 (2-(2,5-Dimethyl-1H-indol-3-yl)acetic acid)

• Product Name: 2-(2,5-Dimethyl-1H-indol-3-yl)acetic acid
• CAS No: 5435-40-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD02664400
• CID: 376512
• PubChem ID: 228477
• Update Time: 2025-04-19

2-(2,5-Dimethyl-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethyl-1H-indol-3-yl)acetic acid
• (2,5-Dimethyl-1H-indol-3-yl)-acetic acid
• 1H-Indole-3-aceticacid, 2,5-dimethyl-
• (2,5-dimethyl-1H-indol-3-yl)acetic acid
• (2,5-dimethyl-indol-3-yl)-acetic acid
• (2,5-Dimethyl-indol-3-yl)-essigsaeure
• 2-(2,5-dimethylindol-3-yl)acetic acid
• 2,5-Dimethyl-indol-3-essigsaeure
• AC1Q2EZH
• AC1Q5VL4
• NSC21431
• Oprea1_605120
• SureCN6102581
• MFCD02664400
• AKOS000283133
• HMS2485H22
• 5435-40-5
• F2113-0490
• VS-01841
• SCHEMBL6102581
• CS-0205915
• J-505493
• CHEMBL1409643
• HMS1618I10
• NSC-21431
• 2-(2,5-dimethyl-1H-indol-3-yl)aceticacid
• MLS000067289
• BB 0248929
• EN300-31788
• DTXSID00281372
• SMR000124813
• 2-(2,5-Dimethyl-1h-indol-3-yl)-acetic acid
• G27526
• BBL008168
• ALBB-007624
• STK052156

• MDL： MFCD02664400
• Inchi： 1S/C12H13NO2/c1-7-3-4-11-10(5-7)9(6-12(14)15)8(2)13-11/h3-5,13H,6H2,1-2H3,(H,14,15)
• InChI Key： TYNHPLJFWKDNTJ-UHFFFAOYSA-N
• SMILES： OC(CC1=C(C)NC2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.255
• Boiling Point: 426.3°Cat760mmHg
• Flash Point: 211.6°C
• Refractive Index: 1.653
• PSA: 53.09